Cas no 73208-61-4 (N-ACETYLLACTOSAMINE HEPTAACETATE)

• Product Name: N-ACETYLLACTOSAMINE HEPTAACETATE
• CAS No: 73208-61-4
• MF: C₂₈H₃₉NO₁₈
• MW: 677.605170488358
• CID: 826681
• PubChem ID: 46780030
• Update Time: 2025-04-19

N-ACETYLLACTOSAMINE HEPTAACETATE Chemical and Physical Properties

Names and Identifiers

• N-ACETYLLACTOSAMINE HEPTAACETATE
• LogP
• [(3S,4R,5S,6S)-5-acetamido-4,6-diacetyloxy-3-[(2S,3S,4S,5S)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• 73208-61-4
• CID 46780030
• AKOS030242900

• Inchi： 1S/C28H39NO18/c1-11(30)29-21-24(41-15(5)34)22(19(9-38-12(2)31)45-27(21)44-18(8)37)47-28-26(43-17(7)36)25(42-16(6)35)23(40-14(4)33)20(46-28)10-39-13(3)32/h19-28H,9-10H2,1-8H3,(H,29,30)/t19?,20?,21-,22+,23-,24+,25-,26-,27+,28-/m0/s1
• InChI Key： XKTWMUHXXMTTHP-IPOZJNLQSA-N
• SMILES： O([C@H]1[C@H]([C@H]([C@H](C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1C(COC(C)=O)O[C@H]([C@H]([C@H]1OC(C)=O)NC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 677.21671339g/mol
• Monoisotopic Mass: 677.21671339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 47
• Rotatable Bond Count: 19
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 241Ų

Experimental Properties

• Melting Point: 213-217°C

N-ACETYLLACTOSAMINE HEPTAACETATE Security Information

• WGK Germany：3